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Compound of Interest

Compound Name: WEHI-539

Cat. No.: B611806

Get Quote

This document provides essential safety and logistical information for the proper disposal of

WEHI-539, a selective BCL-XL inhibitor used in research. The following procedures are

designed to ensure the safe handling and disposal of this compound in laboratory settings,

aligning with standard safety practices for non-hazardous chemical waste.

Safety and Hazard Information
According to its Safety Data Sheet (SDS), WEHI-539 is not classified as a hazardous

substance under the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals.[1] However, standard laboratory precautions should always be observed. The SDS

specifies that WEHI-539 should not be allowed to enter sewers, surface water, or ground water.

[1]
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Hazard Classification Rating Source

GHS Classification Not Classified [1]

NFPA Health Rating 0 [1]

NFPA Fire Rating 0 [1]

NFPA Reactivity Rating 0 [1]

HMIS Health Rating 0 [1]

HMIS Flammability Rating 0 [1]

HMIS Physical Hazard Rating 0 [1]

Experimental Protocols: Disposal Procedures
The appropriate disposal method for WEHI-539 depends on its physical state (solid or in

solution).

Disposal of Solid WEHI-539

Uncontaminated, solid WEHI-539 can be disposed of as non-hazardous waste.

Packaging:

Place the solid WEHI-539 waste in a securely sealed, well-labeled container.

The container should be clearly marked as "Non-Hazardous Waste" and identify the

contents ("WEHI-539").

Disposal:

Laboratory personnel should transport the sealed container directly to the designated solid

waste collection area or dumpster.

Do not place chemical waste in common laboratory trash cans that are handled by

custodial staff.
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Disposal of WEHI-539 Solutions

The primary solvent for WEHI-539 in many research applications is Dimethyl Sulfoxide

(DMSO). While WEHI-539 itself is not classified as hazardous, the disposal of solutions must

also consider the hazards of the solvent.

Waste Collection:

Collect waste solutions containing WEHI-539 in a designated, sealed, and clearly labeled

waste container.

The label should indicate all components of the solution (e.g., "WEHI-539 in DMSO").

Disposal:

Dispose of the solution through your institution's chemical waste management program.

Do not pour solutions containing WEHI-539 down the drain. This aligns with the SDS

precaution against allowing the substance to enter sewer systems.[1]

Decontamination of Empty Containers

Triple Rinsing:

Rinse containers that held WEHI-539 three times with a suitable solvent (e.g., ethanol or

acetone).

Rinsate Collection:

Collect the rinsate as chemical waste and dispose of it through your institution's hazardous

waste program.

Container Disposal:

After triple rinsing, deface the container's label and dispose of it in the regular trash or

glass recycling, as appropriate.

Disposal Workflow
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The following diagram outlines the decision-making process for the proper disposal of WEHI-
539.
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Caption: WEHI-539 Disposal Decision Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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